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Compound of Interest

Compound Name: Propyl formate

Cat. No.: B089675

Introduction

Propyl formate (n-propyl methanoate) is a carboxylic ester known for its characteristic
pleasant, fruity, and ethereal odor, often reminiscent of pears.[1][2] As a highly volatile organic
compound, it is utilized in the fragrance and flavor industries primarily as a top note ingredient
to impart a burst of fruity freshness.[1][3] Its chemical structure consists of a propyl group
attached to a formate group, and it is formed from the reaction of propyl alcohol and formic
acid.[2][3] These application notes provide researchers and formulators with the essential
properties, formulation guidelines, and analytical protocols for the effective use of propyl
formate in perfumes and fragrances.

Physicochemical and Olfactory Properties

Propyl formate's utility in perfumery is largely dictated by its physical and chemical properties,
which influence its volatility, solubility, and scent profile. It is a clear, colorless liquid that is
highly flammable.[4][5] While only slightly soluble in water, it demonstrates good solubility in
common organic solvents like ethanol and diethyl ether, which are standard vehicles in

fragrance formulation.[3]

Table 1: Physicochemical and Olfactory Data for Propyl Formate
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Property Value Source(s)
Molecular Formula C4HsO2 [4]
Molecular Weight 88.11 g/mol [4]
Appearance Clear colorless liquid [1]14]
Odor Profile Fruity, ethe.zreal, sweet, rum- (e
like, pear-like
Odor Threshold 0.96 ppm [1][7]
Boiling Point 80-82 °C @ 760 mmHg [4]
Flash Point -3°C (27 °F) [4][6]
Vapor Pressure 82.6 mmHg [4]
Vapor Density 3.03 (vs. air)

Density 0.904 g/mL at 25 °C
Sparingly soluble in water;
Solubility miscible with alcohol and

ether.[3]

Refractive Index

1.375-1.378 @ 20 °C

[6]

FEMA Number

2943

[4]

Application Notes for Formulation

2.1. Olfactory Role and Usage

Top Note Enhancer: Due to its high volatility (evidenced by its low boiling point and high

vapor pressure), propyl formate is an excellent top note material.[8][9] It provides an initial

“lift" or burst of scent that is perceived immediately upon application of the fragrance.

Fruity and Ethereal Modifier: It is used to introduce a fresh, light, and fruity character,

particularly in floral, fruity, and citrus fragrance families.[1] Its ethereal quality can add a

diffusive and sparkling effect to a composition.
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» Recommended Concentration: The International Fragrance Association (IFRA) standards
provide guidance on usage levels. Usage levels up to 2.0% in the final fragrance concentrate
are recommended.[6]

2.2. Formulation Considerations

o Solvent System: Propyl formate is readily soluble in ethanol, the most common solvent in
perfumery, making it easy to incorporate into standard fragrance bases.

o Stability: As an ester, propyl formate can be susceptible to hydrolysis (breaking down into
propanol and formic acid), especially in the presence of water and a strong acid or base
catalyst.[2][10] However, in typical neutral pH, alcohol-based perfume systems, it is
considered stable.[10] It is crucial to avoid highly acidic or alkaline conditions in the final
formulation to maintain its integrity.[8]

o Fixation: The fleeting nature of highly volatile top notes like propyl formate can be a
challenge.[8] To prolong its perception, formulators should use appropriate fixatives or less
volatile mid- and base-note ingredients that can anchor and extend the top note's presence.

[8]
2.3. Safety and Regulatory Status

» Propyl formate is classified as FEMA GRAS (Generally Recognized as Safe) for its use as
a flavoring agent.[4][6]

e ltis a highly flammable liquid and vapor, requiring careful handling and storage away from
ignition sources.[1]

» Safety data indicates it can be an irritant to the eyes and respiratory system, and vapors may
cause drowsiness or dizziness.[1][6] Standard personal protective equipment should be used
during handling.

Experimental Protocols

Protocol 1: Incorporation of Propyl Formate into a
Fragrance Accord
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This protocol describes a basic workflow for blending propyl formate into a simple fragrance
accord to evaluate its olfactory contribution.

Methodology:

o Prepare Materials: Obtain high-purity propyl formate, perfumer's alcohol (ethanol), a
reference fragrance base (e.g., a simple floral or citrus accord), glass beakers, pipettes, and
a precise digital scale.

o Create Dilutions: Prepare a 10% dilution of propyl formate in perfumer's alcohol to allow for
more precise dosing.

» Establish Control: Weigh 10g of the reference fragrance base into a clean glass vial. This will
serve as the control sample.

e Trial Formulations:

o Prepare a trial formulation by adding a specific percentage of the propyl formate dilution
to the fragrance base. For a target of 0.5% propyl formate in the final accord, add 0.5g of
the 10% dilution to 9.5g of the reference base.

o Create additional trials at different concentrations (e.g., 1.0%, 1.5%, 2.0%) to assess the
dose-dependent effect on the scent profile.

e Blending and Maceration: Securely cap the vials, gently swirl to mix, and label them clearly.
Allow the mixtures to macerate for at least 48 hours in a cool, dark place to allow the scents
to meld.

» Olfactory Evaluation: Dip fragrance blotters into the control and each trial sample. Evaluate
the initial "top note" impression immediately and then at intervals (e.g., 5 min, 30 min, 1 hour)
to assess the evolution and impact of the propyl formate.
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Workflow for Incorporating Propyl Formate

Preparation

1. Prepare Materials
(Propyl Formate, Ethanol, Base)

l

2. Create 10% Dilution
of Propyl Formate

Formulation .
3. Weigh Reference Base 4. Create Trials
(Control Sample) (Add Dilution to Base at 0.5%, 1%, 2%)

Post-Processing |& Evaluation

5. Blend and Macerate
(48 hours)

'

6. Olfactory Evaluation
(Using Blotters)
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Experimental Workflow for Headspace GC-MS Analysis

Sample Preparation

1. Place 100 pL of
Fragrance in HS Vial

:

2. Seal Vial

Headspace|Generation

3. Incubate Vial
(e.g., 60°C for 15 min)

:

4. Inject Headspace Vapor
into GC Inlet

Ana

5. GC Separation
(Temperature Ramp)

6. MS Detection
(ElI Mode)

7. Data Analysis
(Identify Peaks)
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Protocol for Accelerated Stability Testing

Setup

1. Prepare Samples
in Final Packaging

Y

2. Store Samples at Different Conditions |

~ ———
~ -——

~ T~—o

Control (4°C) /Control (25°C) \Test (45°C)\\ Y Tt~

3. Visual Inspection 4. Olfactory Evaluation 5. (Optional) GC-MS Analysis

Bl B2 B3 (Color, Clarity) (Scent Profile) (Chemical Integrity)

6. Compile and Analyze Data

7. Determine Shelf Life
and Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Propyl Formate in
Fragrance Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
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fragrances-and-perfumes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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